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Compound of Interest

Compound Name: Spirazine

Cat. No.: B102013

Disclaimer: The information available in public scientific databases regarding Spirazine (also
known as Spirotriazine, CAS Number: 15599-44-7) is limited. While the compound is registered
and some of its basic properties are cataloged, detailed experimental studies, in-depth
biological activity analyses, and specific signaling pathway elucidations are not readily
available. This guide provides a summary of the existing data and identifies areas where
information is currently lacking.

Core Chemical Identity

Spirazine is a heterocyclic compound belonging to the triazaspiro family. Its chemical identity is
well-defined through various nomenclature systems.

IUPAC Name: 5-(4-chlorophenyl)-9-methyl-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-
diamine[1]

Synonyms: Spirotriazine, Spirazine [INN][1]
CAS Number: 15599-44-7[1][2]

Chemical Structure: (A 2D representation of the chemical structure of Spirazine would be
depicted here.)

Physicochemical Properties
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Most of the available physical and chemical property data for Spirazine are computationally
predicted rather than experimentally determined. These properties provide an initial profile of
the molecule for research and development purposes.

Property Value Source
Molecular Formula C15H20CINs PubChem[1]
Molecular Weight 305.80 g/mol PubChem[1]
Monoisotopic Mass 305.1407234 Da PubChem[1]
XLogP3 2.3 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 305.1407234 Da PubChem[1]
Topological Polar Surface Area 80 A2 PubChem[1]
Heavy Atom Count 21 PubChem[1]
Complexity 445 PubChem[1]

Chemical Properties and Reactivity

Information on the chemical reactivity of Spirazine is general in nature. As a spirotriazine, it is
expected to undergo several classes of chemical reactions.

o Oxidation: Spirazine can be oxidized using reagents like hydrogen peroxide or potassium
permanganate to yield oxidized derivatives.[2]

e Reduction: Reduction of the compound can be achieved with reagents such as sodium
borohydride or lithium aluminum hydride.[2]

o Substitution: The molecule can undergo substitution reactions with nucleophiles or
electrophiles to form various substituted derivatives.[2]
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Synthesis

While specific, detailed experimental protocols for the synthesis of Spirazine are not available
in the public domain, general synthetic routes for spirotriazines have been described. These
include:

Synthesis from pyrrole derivatives.

The bromohydrazone route.

Formation via triazinium dicyanomethylide intermediates.

Transition metal-mediated synthesis.[2]

A common method for preparing similar 2,4-diamino-1,3,5-triazines involves the reaction of
dicyandiamide with nitriles, which can be accelerated by microwave irradiation.[3] However, a
specific adaptation of this method for Spirazine has not been documented.

Biological Activity and Mechanism of Action

The biological activity of Spirazine is not well-characterized. However, compounds with a
triazine or spirocyclic core are known to exhibit a wide range of biological effects.

General Activities: Spiro compounds, in general, are of significant interest in medicinal
chemistry due to their diverse biological activities, which can include antimicrobial, antifungal,
anticancer, and antimalarial properties.[4][5][6] Specifically, some spiroindolone derivatives
have shown potent antimalarial activity.[7][8] Dihydrotriazine compounds have also been
investigated for their efficacy against Plasmodium falciparum, the parasite responsible for
malaria.[9]

Mechanism of Action: There is no specific information detailing the signaling pathways affected
by Spirazine. The mechanism of action for its potential antioxidant activity is broadly attributed
to the scavenging of reactive oxygen species.[2] For related antimalarial spiroindolones, the
mechanism may involve the inhibition of hemoglobin metabolism within the parasite.[8] Without
further experimental data, a detailed signaling pathway cannot be described.

Experimental Protocols
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A critical gap in the available information for Spirazine is the lack of detailed experimental
protocols. To facilitate future research, the following experimental workflows would be
necessary to fully characterize the compound.

Synthesis and Purification Workflow

This diagram illustrates a general workflow for the chemical synthesis and purification of a
compound like Spirazine, for which a specific protocol is not yet available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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